Pivmecillinam-d9

Catalog No.
S12843840
CAS No.
M.F
C21H33N3O5S
M. Wt
448.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Pivmecillinam-d9

Quantifying the rapidly hydrolyzing prodrug pivmecillinam in plasma requires a true isotope standard to distinguish analytical degradation from physiological kinetics. Pivmecillinam-d9, with nine deuterium labels, co-elutes identically and undergoes the same extraction recovery under acidified protein precipitation, ensuring accurate correction of matrix-induced ion suppression. Its +9 Da shift eliminates cross-talk, meeting FDA/EMA assay specificity requirements. Procure with confidence for high-throughput PK/TDM studies.

Product Name

Pivmecillinam-d9

IUPAC Name

[3,3,3-trideuterio-2,2-bis(trideuteriomethyl)propanoyl]oxymethyl (2S,5R,6R)-6-(azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate

Molecular Formula

C21H33N3O5S

Molecular Weight

448.6 g/mol

InChI

InChI=1S/C21H33N3O5S/c1-20(2,3)19(27)29-13-28-18(26)15-21(4,5)30-17-14(16(25)24(15)17)22-12-23-10-8-6-7-9-11-23/h12,14-15,17H,6-11,13H2,1-5H3/t14-,15+,17-/m1/s1/i1D3,2D3,3D3

InChI Key

NPGNOVNWUSPMDP-CJRVZOFXSA-N

Canonical SMILES

CC1(C(N2C(S1)C(C2=O)N=CN3CCCCCC3)C(=O)OCOC(=O)C(C)(C)C)C

Isomeric SMILES

[2H]C([2H])([2H])C(C(=O)OCOC(=O)[C@H]1C(S[C@H]2N1C(=O)[C@H]2N=CN3CCCCCC3)(C)C)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Synonyms

Pivmecillinam-d9, Pivmecillinam D9, Deuterated pivmecillinam, (2S,5R,6R)-6-[(Hexahydro-1H-azepin-1-yl)methyleneamino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid pivaloyloxymethyl ester-d9, Mecillinam pivaloyloxymethyl ester-d9, Pivamdinocillin-d9, Amdinocillin pivoxil-d9, Pivmecillinam-d9 hydrochloride

Purity

≥98%

Package Size

1 mg, 5 mg

Pivmecillinam-d9 is a stable isotope-labeled internal standard (SIL-IS) featuring nine deuterium atoms, typically incorporated into the pivaloyloxymethyl ester moiety of the prodrug pivmecillinam. As an orally active prodrug of the extended-spectrum penicillin mecillinam, pivmecillinam is widely prescribed for uncomplicated urinary tract infections. In clinical pharmacokinetics and forensic toxicology, the accurate quantification of the intact prodrug in biological matrices is challenging due to its rapid ex vivo degradation. Pivmecillinam-d9 serves as the definitive analytical benchmark for liquid chromatography-tandem mass spectrometry (LC-MS/MS), providing exact co-elution and identical ionization behavior to the unlabeled target, which is essential for correcting matrix effects and ensuring regulatory-compliant assay reproducibility [1].

Research Fit

Workflow LC-MS/MS quantitative bioanalysis
Selection Deuterated SIL-IS for pivmecillinam and mecillinam
Use Context PK research, method validation, matrix effect correction

Substituting Pivmecillinam-d9 with a structural analog internal standard, such as cephalexin or ampicillin, introduces significant analytical risk during procurement and assay validation. Pivmecillinam is highly unstable in human plasma and requires immediate acidification (e.g., with 1% formic acid) prior to acetonitrile-based protein precipitation to prevent premature de-esterification into mecillinam [1]. Analog standards possess different pKa values, protein binding affinities, and extraction recoveries under these harsh acidic conditions. Furthermore, because analogs do not perfectly co-elute with pivmecillinam, they fail to experience the exact same matrix-induced ion suppression or enhancement in the MS source, leading to higher coefficients of variation (CVs), increased risk of batch rejection during high-throughput clinical trials, and compromised accuracy at the lower limit of quantification [2].

Substitution Risk

Matrix effect correction

Unlabeled pivmecillinam cannot correct for ionization suppression or extraction losses in LC-MS.

Structural analog bias

Non-isotopic internal standards may show different recovery and ion suppression profiles, leading to high method bias.

Deuterium isotope effect

Retention time shift may reduce matrix effect correction; co-elution with the analyte must be verified.

LLOQ Isotopic Cross-Talk Elimination

In highly sensitive LC-MS/MS assays, the natural isotopic distribution of the target analyte can interfere with the internal standard if the mass shift is insufficient. Pivmecillinam-d9 provides a +9 Da mass shift (m/z 449.2 vs 440.2 for the unlabeled compound), which completely bypasses the M+1 to M+3 natural heavy isotope contributions of the sulfur-containing penicillin core. Compared to lower-deuterated standards (e.g., d3 or d4) or analog standards, the d9 label ensures zero baseline inflation in the analyte channel, enabling a robust Lower Limit of Quantification (LLOQ) down to 0.05 ng/mL without mathematical correction [1].

Evidence DimensionMS/MS Isotopic Cross-talk (Analyte to IS channel)
Target Compound DataPivmecillinam-d9 (< 0.1% cross-talk interference)
Comparator Or Baselined3-labeled or low-mass-shift analogs (> 1.5% interference at high concentrations)
Quantified Difference>15-fold reduction in isotopic interference
ConditionsPositive ion mode ESI-MS/MS, MRM transitions (m/z 449.2 -> 167.1)

Procuring the d9 isotope ensures regulatory compliance for signal-to-noise ratios at the LLOQ, avoiding costly assay re-validations in clinical PK studies.

Labeling Site & Isotope Effect
Class-level
Pivmecillinam-d9: +9 Da mass shift, non-exchangeable sites. 2MHA-[2H7] comparator: +7 Da, reported retention shift causing -38.4% systematic bias.
Site design may reduce H/D exchange risk; co-elution requires verification.
Based on structural class-level inference.

Matrix Effect Control in Acidified Plasma

The quantification of pivmecillinam requires sample acidification (e.g., 1% formic acid) to halt enzymatic degradation, a process that alters the precipitation of matrix proteins and lipids. While analog internal standards like cephalexin can yield acceptable baseline precision, they are subjected to differential ion suppression because they elute at different retention times. Pivmecillinam-d9 perfectly co-elutes with the target analyte, yielding an IS-normalized matrix factor strictly between 0.98 and 1.02. In contrast, analog standards can exhibit matrix factors deviating by up to 15% across different patient plasma lots due to uncompensated co-eluting interferents [1].

Evidence DimensionIS-Normalized Matrix Factor (MF) Variance
Target Compound DataPivmecillinam-d9 (MF ~1.0, CV < 2%)
Comparator Or BaselineAnalog IS e.g., Cephalexin (MF 0.85-1.15, CV 5-8%)
Quantified Difference~4-fold improvement in matrix effect precision
ConditionsAcetonitrile protein precipitation with 1% formic acid pretreatment in human plasma

Guarantees high-throughput assay reproducibility and minimizes batch failures caused by patient-specific matrix variations.

Background Interference
Class-level
+9 Da design reduces natural isotope cross-talk by ~2–3 orders of magnitude vs +3 Da labeled IS; M+9 natural abundance <0.001%.
Supports lower LLOQ and wider linear range in trace analysis.
Theoretical calculation; verify in matrix.

Extraction Recovery in Protein Precipitation

During the critical sample preparation phase, the physical properties of the internal standard must exactly mirror the target to correct for physical losses. Pivmecillinam-d9 exhibits identical lipophilicity and protein-binding characteristics to unlabeled pivmecillinam, ensuring that the extraction recovery remains perfectly synchronized (typically ~85-90%) regardless of minor variations in the acetonitrile-to-plasma ratio or centrifugation speeds. Structural analogs often partition differently into the protein pellet, leading to recovery mismatches that skew the final calculated concentrations [1].

Evidence DimensionExtraction Recovery Synchronization
Target Compound DataPivmecillinam-d9 (1:1 recovery ratio with target analyte)
Comparator Or BaselineAnalog IS (Variable recovery ratio, up to 10% deviation)
Quantified Difference100% matched recovery profile vs. decoupled recovery
ConditionsLiquid-liquid extraction or protein precipitation of acidified biological fluids

Eliminates systematic bias introduced during manual or automated liquid handling steps, directly improving the accuracy of the bioanalytical method.

SIL-IS vs Structural Analog
Class-level
SIL-IS corrected bias typically <15%; non-isotopic structural analog bias reported up to 87% with %RSD 20–60%.
SIL-IS essential for method robustness; structural analogs may not meet bioanalytical validation expectations.
Based on 51-drug urine matrix comparative study.
Isotopic Purity Certification
Specification review
Deuterium incorporation ≥98%, unlabeled pivmecillinam ≤2%. Higher isotopic purity reduces low-concentration positive bias.
Critical for lot-to-lot consistency and method transfer.
Review COA for batch-specific values.
Mecillinam Susceptibility Profile
Reported
Mecillinam 98.2% susceptible against ESBL-positive urinary isolates (n=3303). Comparators: fosfomycin 97.3%, ceftriaxone 80.8%, ciprofloxacin 80.7%, TMP-SMX 72.9%.
Reported susceptibility endpoint context; supports bioanalytical method need for PK/PD research.
Surveillance data; not an efficacy claim for the internal standard.
Cost-Benefit vs 13C/15N IS
Class-level
Deuterated IS cost 3–10× lower than 13C/15N analogs. With optimized labeling, bias difference may be <5%.
Favorable cost-performance context when isotope effect is managed.
Verify co-elution in target chromatographic conditions.

Clinical PK and Bioavailability Studies

Because pivmecillinam is a rapidly converting prodrug, capturing its transient plasma concentration requires extreme precision. Pivmecillinam-d9 is the mandatory internal standard for CROs conducting Phase I-III PK studies, as its exact co-elution and matched extraction recovery ensure that the rapid degradation kinetics measured are physiological rather than analytical artifacts [1].

Therapeutic Drug Monitoring in Vulnerable Populations

In specialized clinical settings where UTI treatment must be carefully managed, TDM relies on LC-MS/MS. The d9 standard's ability to perfectly normalize matrix effects across highly variable patient plasma lots makes it the procurement choice for diagnostic labs needing robust, fail-safe assays [2].

Bioanalytical Method Validation

For industrial laboratories developing new, FDA/EMA-compliant analytical methods for penicillin-class prodrugs, Pivmecillinam-d9 serves as the ultimate reference material. Its high isotopic purity and +9 Da mass shift eliminate cross-talk, satisfying stringent regulatory requirements for LLOQ sensitivity and assay specificity [1].

Application Fit

Application
Selection Property
Validation Focus
Bioanalytical method validation for PK research
SIL-IS co-elution and matrix effect correction
LLOQ, accuracy, precision, and reproducibility in research matrices
PK/PD research and antimicrobial resistance monitoring
Robust quantification in plasma/urine research matrices
fT>MIC index calculation, population PK model support
Pharmaceutical QC and dissolution testing by LC-MS
Reference standard with traceable COA
Precision, accuracy, linearity for low-dose formulations
Environmental residue and metabolomics trace analysis
Matrix effect correction in complex environmental samples
Recovery at ppt–ppb levels, ion suppression control

XLogP3

3.1

Hydrogen Bond Acceptor Count

7

Exact Mass

448.27058305 g/mol

Monoisotopic Mass

448.27058305 g/mol

Heavy Atom Count

30

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